2-(chloromethyl)-5-(1H-pyrazol-3-yl)-1,3,4-thiadiazole

• Molecular Formula: C6H5ClN4S
• Molecular Weight: 200.65 g/mol
• IUPAC Name: 2-(chloromethyl)-5-(1H-pyrazol-5-yl)-1,3,4-thiadiazole
• InChI: InChI=1S/C6H5ClN4S/c7-3-5-10-11-6(12-5)4-1-2-8-9-4/h1-2H,3H2,(H,8,9)
• InChI Key: PDFCQBJOWKSREA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1)C2=NN=C(S2)CCl

Description

2-(chloromethyl)-5-(1H-pyrazol-3-yl)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C6H5ClN4S and its molecular weight is 200.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N′-(2-chloroacetyl)-1H-pyrazole-5-carbohydrazide (110 mg, 0.54 mmol) and Lawesson's reagent (220 mg, 0.54 mmol) were suspended in THF 5.5 mL and then heated to reflux for 3 hr. The reaction mixture was concentrated and chromatographed on silica gel eluting with a gradient solvent mixture of AcOEt and hexanes to give the title compound as white solid (60.5 mg).